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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603

An In-depth Technical Guide to the Physical Properties of Deuterated Urethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
deuterated urethane, with a focus on ethyl carbamate as a model compound. It includes
guantitative data, detailed experimental protocols for synthesis and analysis, and visualizations
of key processes to support research and development activities.

Physical and Spectroscopic Properties

Deuteration, the replacement of hydrogen with its heavier isotope deuterium, can subtly alter
the physical properties of a molecule. While extensive experimental data for deuterated ethyl
carbamate is not widely available, the following tables provide known values for its non-
deuterated counterpart and key data for the deuterated form. These values serve as a critical
baseline for experimental design and analysis.

General Physical Properties

The following table summarizes the key physical properties of ethyl carbamate and its
deuterated analogue, ethyl-d5-carbamate.
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Property Ethyl Carbamate Ethyl-d5- Sy
(Urethane) Carbamate

Molecular Formula C3H7NO2 C3H2DsNO:2 [1112]
Molecular Weight 89.09 g/mol 94.13 g/mol [1][2]

Melting Point 46-50 °C Not available [1]

Boiling Point 182-185 °C Not available [1]

Density 1.056 g/cm3 Not available [1]
Appearance White crystalline solid White Solid [11[3]
Solubility in Water 0.480 g/cm? at 15 °C Not available [1]

logP (Octanol/Water) -0.190 Not available [1]

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of deuterated compounds. The
following tables outline the expected and known spectroscopic data for ethyl carbamate and its
deuterated forms.

1.2.1 Infrared (IR) Spectroscopy

The IR spectrum of ethyl carbamate shows characteristic bands for its functional groups. Upon
deuteration of the N-H bonds, a noticeable shift in the stretching frequency is expected.

Expected
Wavenumber
. Wavenumber
Functional Group (cm™?) (Ethyl Reference
(cm~*) (N-
Carbamate)
deuterated)

Lower (due to
N-H Stretch ~3350 cm™! , [4]
increased mass)

C=0 Stretch ~1690 cm~? Minimal change [4]

C-O Stretch ~1223 and 1106 cm~t  Minimal change [4]
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1.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for confirming deuteration. The following are predicted and

experimental chemical shifts for ethyl carbamate.

1H NMR of Ethyl Carbamate (CDCls, 90 MHz)

Chemical Shift ()

Protons Multiplicity Reference
Ppm

-CHs ~1.25 Triplet [5]

-CHz- ~4.15 Quartet [5]

-NH:z ~4.7 Broad Singlet [5]

13C NMR of Ethyl Carbamate (CDClIs, 25.16 MHZz)

Carbon Chemical Shift (6) ppm Reference

-CHs ~145 [6][7]

-CHa- ~61.0 [6][7]

Cc=0 ~157.0 [6][7]

1.2.3 Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of

deuterated compounds.

Key Fragment lons

Compound Molecular lon (m/z) Reference
(m/z)

Ethyl Carbamate 89 74, 62, 44 [81[9][10]

Ethyl-d5-Carbamate 94 64, 44 [81[9][10]
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Experimental Protocols

This section details the methodologies for the synthesis and characterization of deuterated
urethane.

Synthesis of Deuterated Ethyl Carbamate

A common method for synthesizing ethyl carbamate is the reaction of urea with ethanol.[11][12]
This can be adapted for the synthesis of deuterated ethyl carbamate using deuterated starting
materials.

2.1.1 Synthesis of Ethyl-d5-Carbamate
e Materials: Urea, Ethanol-d6, Metal oxide catalyst (e.g., TiO2/SiOz2).[11]

e Procedure:

[¢]

Combine urea and ethanol-d6 in a molar ratio of 1:15.7 in a sealed reaction vessel.[11]

[e]

Add the metal oxide catalyst.

o

Heat the reaction mixture to 100-200°C at a pressure of 0.1-2.0 MPa for 1-12 hours.[12]

[¢]

Monitor the reaction progress via GC-MS.

[e]

Upon completion, cool the reaction vessel and isolate the product.

[e]

Purify the crude product by recrystallization or column chromatography.

2.1.2 Synthesis of N-Deuterated Ethyl Carbamate

o Materials: Ethyl carbamate, Deuterium oxide (D20), Base catalyst (e.g., NaOD).

e Procedure:

o Dissolve ethyl carbamate in a suitable solvent.

o Add D20 and a catalytic amount of a base such as NaOD.
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[e]

Stir the reaction at room temperature or with gentle heating.

o

Monitor the H-D exchange by *H NMR spectroscopy.

[¢]

Once the desired level of deuteration is achieved, neutralize the catalyst and remove the
solvent under reduced pressure.

[¢]

Purify the product as needed.

Characterization Methods

2.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the position and extent of deuteration.

o Sample Preparation: Dissolve 5-10 mg of the deuterated urethane in 0.6-0.7 mL of a suitable
deuterated solvent (e.g., CDCls, DMSO-des) in a 5 mm NMR tube.

e 'H NMR Acquisition:
o Use a high-field NMR spectrometer (=400 MHz).

o Acquire a standard H spectrum to observe the disappearance or reduction in the intensity
of signals corresponding to the deuterated positions.

e 13C NMR Acquisition:
o Use a proton-decoupled pulse sequence.

o Observe the change in multiplicity of carbon signals attached to deuterium (e.g., a triplet
for a -CD- group).[6]

2.2.2 Gas Chromatography-Mass Spectrometry (GC-MS)

o Objective: To determine the molecular weight and confirm the isotopic purity of the
deuterated urethane.

o Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent
(e.g., dichloromethane).
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e GC-MS Analysis:
o Use a GC system coupled to a mass spectrometer (e.g., a triple quadrupole).
o Inject the sample and separate the components on a suitable GC column.

o In the mass spectrometer, monitor for the molecular ion of the deuterated compound and
its characteristic fragment ions. For ethyl-d5-carbamate, monitor for m/z 64 and 44.[9][10]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate key experimental workflows.

Synthesis of Ethyl-d5-Carbamate
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Caption: Synthesis of Ethyl-d5-Carbamate.
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Analytical Workflow for Deuterated Urethane
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Caption: Analytical Workflow for Deuterated Urethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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